Cas no 881-99-2 (1,3-Bis(trichloromethyl)benzene)

• Product Name: 1,3-Bis(trichloromethyl)benzene
• CAS No: 881-99-2
• MF: C₈H₄Cl₆
• MW: 312.835356712341
• MDL: MFCD00018821
• CID: 83173
• PubChem ID: 13434
• Update Time: 2025-05-24

1,3-Bis(trichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(trichloromethyl)benzene
• ALPHA,ALPHA,ALPHA,ALPHA',ALPHA',ALPHA'-HEXACHLORO-M-XYLENE
• Hexachloro-m-Xylene
• α,α,α,α',α',α'-HEXACHLORO-M-XYLENE
• Hexachlorometaxylol
• Benzene, 1,3-bis(trichloromethyl)-
• m-Bis(trichlormethyl)benzene
• m-Bis(trichloromethyl)benzene
• 1,3-Di(trichloromethyl)benzene
• alpha,alpha'-Hexachloro-m-xylene
• .alpha.,.alpha.'-Hexachloro-m-xylene
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloroxylene
• alpha,alpha,alpha,alpha,alpha,alpha-Hexachloro-m-xylene
• m-XYLENE, alpha,alpha,al
• 1,3-Bis(trichloromethyl)benzene (ACI)
• m-Xylene, α,α,α,α′,α′,α′-hexachloro- (6CI, 7CI, 8CI)
• 3-(Trichloromethyl)benzotrichloride
• NSC 41882
• α,α,α,α′,α′,α′-Hexachloro-m-xylene
• NSC41882
• .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloroxylene
• H0062
• MFCD00018821
• m-Xylene,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
• 1 pound not3-Bis(trichloromethyl)benzene
• 881-99-2
• m-Xylene, .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-hexachloro-
• DTXCID30159313
• EN300-21592
• DTXSID00236822
• DB-057047
• 13-Bis(trichloromethyl)benzene
• F8889-5147
• NSC-41882
• WLN: GXGGR CXGGG
• AI3-02586
• WH88VBU889
• 4-05-00-00944 (Beilstein Handbook Reference)
• UNII-WH88VBU889
• SCHEMBL1847239
• m-XYLENE, alpha,alpha,alpha,alpha',alpha',alpha'-HEXACHLORO-
• VS-01285
• EINECS 212-923-8
• ditrichloromethyl-m-xylene
• A,A,A,A',A',A'-Hexachloro-m-xylene
• STK379265
• m-bistrichloromethylbenzene
• BBL002998
• BRN 2214335
• alpha,alpha,alpha,alpha',alpha',alpha'-Hexachloroxylene (Related)
• m-Bis(tricholormethyl)benzene
• Benzene,3-bis(trichloromethyl)-
• .alpha.,.alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-m-xylene
• m-Xylene hexachloride
• AKOS005450459
• .alpha.,.alpha.,.alpha.',.alpha.',.alpha.'-Hexachloro-m-xylene
• NS00039247
• D90789

• MDL： MFCD00018821
• Inchi： 1S/C8H4Cl6/c9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h1-4H
• InChI Key： GGZIUXGYCNYNNV-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(Cl)(Cl)Cl)C=CC=1)(Cl)Cl
• BRN： 2214335

Computed Properties

• Exact Mass: 309.84400
• Monoisotopic Mass: 309.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.6957 (rough estimate)
• Boiling Point: 397.9°C (rough estimate)
• Flash Point: 38 °C
• Refractive Index: 1.5840 (estimate)
• PSA: 0.00000
• LogP: 5.34000
• Solubility: Not determined

1,3-Bis(trichloromethyl)benzene Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：ZE4650000
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3-Bis(trichloromethyl)benzene

Comprehensive Guide to 1,3-Bis(trichloromethyl)benzene (CAS No. 881-99-2): Properties, Applications, and Industry Insights

1,3-Bis(trichloromethyl)benzene (CAS 881-99-2), also known as meta-bis(trichloromethyl)benzene, is a specialized aromatic compound with significant industrial relevance. Its molecular structure features two trichloromethyl groups attached to a benzene ring at the 1 and 3 positions, imparting unique chemical properties. This compound is widely studied for its role in organic synthesis, particularly as an intermediate in the production of high-performance polymers and agrochemicals. Recent trends show growing interest in its potential applications in advanced material science and sustainable chemistry.

The compound's thermal stability and reactivity make it valuable for cross-coupling reactions, a topic frequently searched in academic databases. Researchers often inquire about "1,3-Bis(trichloromethyl)benzene synthesis methods" or "CAS 881-99-2 safety data," reflecting its dual importance in laboratory and industrial settings. Notably, its derivatives have been explored for flame-retardant additives, aligning with current market demands for safer materials in electronics and construction.

From an environmental perspective, studies focus on optimizing the degradation pathways of chlorinated aromatic compounds like 881-99-2. This addresses the popular search query "biodegradation of trichloromethyl benzene derivatives." Innovations in catalytic reduction processes have shown promise in minimizing ecological impact while maintaining production efficiency – a critical balance in green chemistry initiatives.

Analytical characterization of 1,3-Bis(trichloromethyl)benzene typically involves GC-MS and NMR spectroscopy, techniques commonly referenced in patent literature. The compound's crystalline structure has been determined through X-ray diffraction, revealing intermolecular interactions that influence its solubility parameters. These physicochemical properties are crucial for formulators developing specialized coatings or adhesives where controlled release of active components is required.

Emerging applications in pharmaceutical intermediates have sparked new research directions. While not directly bioactive, CAS 881-99-2 serves as precursor to compounds with potential antimicrobial properties. This connection to medicinal chemistry appears in searches like "chlorinated benzene derivatives in drug discovery," demonstrating the compound's multidisciplinary relevance. Regulatory-compliant handling protocols remain essential, with material safety data sheets (MSDS) being among the most requested documents for this substance.

Supply chain dynamics for meta-bis(trichloromethyl)benzene reflect broader chemical industry trends. Manufacturers increasingly emphasize batch-to-batch consistency and traceability, responding to quality concerns raised in specialty chemical forums. The compound's niche market position makes pricing and availability frequent search topics, particularly among procurement specialists seeking alternatives to similar chlorinated aromatic intermediates.

Future research directions may explore the compound's behavior under supercritical conditions or its potential in nanomaterial functionalization. These advanced applications correspond with growing interest in "high-performance chlorinated compounds" across scientific literature. As analytical techniques advance, new insights into the molecular interactions of 1,3-Bis(trichloromethyl)benzene will likely emerge, potentially unlocking novel applications in energy storage or specialty catalysis.